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Compound of Interest

Compound Name: tert-Butyl peroxybenzoate

Cat. No.: B1203932

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of tert-Butyl
peroxybenzoate (TBPB). The information is presented to be a valuable resource for
professionals in research, scientific, and drug development fields where this compound may be
utilized as a radical initiator or oxidizing agent.

Core Physical and Chemical Properties

tert-Butyl peroxybenzoate is an organic peroxide, specifically a perester, with the chemical
formula C11H140s.[1] It is a pale yellow liquid and is most commonly supplied as a solution in
solvents like ethanol or phthalates.[1] It is widely used as a radical initiator in polymerization

reactions and for crosslinking unsaturated polyester resins.[1]

Quantitative Data Summary

The following table summarizes the key physical properties of tert-Butyl peroxybenzoate,
compiled from various sources.
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Property Value Units Notes Citations
Molecular Weight  194.23 g/mol [1112113114]
Clear, colorless ) i
) Mild, aromatic
Appearance to slightly yellow [2][31[5]
o odor
liquid
Density 1.021-1.04 g/mL at 25 °C [11[31[5]
Melting Point 8-9 °C [1][3]
Boiling Point 112 °C Decomposes [1][2]
75-76 °C at 0.2 mmHg [3]
Closed Cup:
] ~93-96 °C, Open
Flash Point 93-110 °C [31161[7]
Cup: ~107-110
°C
Vapor Pressure 0.33 mmHg at50 °C (122 °F)  [5][8]
Vapor Density 6.7 (vs air) [319]
Refractive Index ~1.499 at 20 °C [2][3]
Insoluble in
water. Soluble in
- most organic
Solubility [3][10][11]
solvents such as
alcohols, esters,
and ethers.
Autoignition
400 °C [7]
Temperature
Self-Accelerating  ~60 °C The lowest [1][51112]

Decomposition
Temperature
(SADT)

temperature at
which self-
accelerating
decomposition in

transport
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packaging can

occur.
10 hours at 104
) °C; 1 hour at 124

Half-Life ] [1]5]
°C; 1 minute at
165 °C

Active Oxygen
~8.16 % wiw [1][5]

Content

Experimental Protocols for Property Determination

The determination of the physical properties of chemical substances like tert-Butyl
peroxybenzoate is governed by standardized experimental protocols to ensure accuracy,
reproducibility, and safety. The primary sources for these standardized methods are
organizations such as the Organisation for Economic Co-operation and Development (OECD)
and ASTM International.

General Methodologies:

o OECD Guidelines for the Testing of Chemicals: This is a collection of internationally agreed-
upon testing methods used by governments, industry, and independent laboratories. Section
1 of these guidelines specifically covers the determination of physical-chemical properties.[1]
[3][12]

o ASTM International Standards: ASTM develops and publishes voluntary consensus technical
standards for a wide range of materials, products, systems, and services. Several ASTM
methods are relevant to the testing of organic peroxides.

Specific Experimental Protocols:

o Flash Point: The flash point of a volatile material is the lowest temperature at which its
vapors will ignite when given an ignition source. For liquids, this is commonly determined
using either a Tag Closed Cup Tester (ASTM D56) for low viscosity liquids or a Pensky-
Martens Closed Cup Tester (ASTM D93) for liquids with higher viscosity or a tendency to
form a surface film.[13]
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o Self-Accelerating Decomposition Temperature (SADT): The SADT is a critical safety
parameter for thermally unstable substances. It is the lowest temperature at which a
substance in its commercial packaging will undergo a self-accelerating decomposition. The
test involves placing the packaged substance in an oven at a set temperature and monitoring
for a runaway thermal event.[4] The test is repeated at different temperatures to determine
the failure point.[4] The Heat Accumulation Storage Test (HAST), which uses a Dewar flask
to simulate the heat transfer of larger packages, is an alternative method.[4]

o Assay of Organic Peroxides: The purity or assay of organic peroxides can be determined by
methods such as those described in ASTM E298, which includes titrimetric procedures.[14]
[15] For trace amounts of peroxides in organic solvents, ASTM E299 can be utilized, which
involves a colorimetric method.

Key Chemical Processes and Visualizations

tert-Butyl peroxybenzoate is primarily used for its ability to generate free radicals upon
decomposition. This property is central to its application as a polymerization initiator and in
certain organic synthesis reactions.

Thermal Decomposition of tert-Butyl Peroxybenzoate

The thermal decomposition of tert-Butyl peroxybenzoate is a critical process that initiates
polymerization. The initial and rate-determining step is the homolytic cleavage of the weak
oxygen-oxygen bond to form a benzoyloxy radical and a tert-butoxy radical.[13] These highly
reactive radicals can then undergo further reactions, including decarboxylation and hydrogen
abstraction, to generate the species that initiate polymerization.[13] The main decomposition
products include carbon dioxide, acetone, methane, tert-butanol, benzoic acid, and benzene.[1]
[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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